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Compound of Interest

Compound Name: Prodigiosine

Cat. No.: B10828770 Get Quote

Prodigiosin is a member of the prodiginine family of compounds, characterized by a common

pyrrolylpyrromethene skeleton.[8] Its unique tripyrrole structure is fundamental to its biological

activity.[2][4]

IUPAC Name: 4-Methoxy-5-[(Z)-(5-methyl-4-pentyl-2H-pyrrol-2-ylidene)methyl]-1H,1′H-2,2′-

bipyrrole[1]

Chemical Structure: The structure consists of three pyrrole rings labeled A, B, and C.[2]

Specifically, these are a pyrrole ring (A), a 3-methoxypyrrole ring (B), and a 2-methyl-3-

pentylpyrrole ring (C).[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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